8-(3,4-Dimethylphenyl)-3-ethyl-1,6,7-trimethyl-1,3,5-trihydro-4-imidazolino[1, 2-h]purine-2,4-dione

• IUPAC Name: 6-(3,4-dimethylphenyl)-2-ethyl-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H23N5O2/c1-7-23-18(26)16-17(22(6)20(23)27)21-19-24(13(4)14(5)25(16)19)15-9-8-11(2)12(3)10-15/h8-10H,7H2,1-6H3
• InChI Key: TXUMLEIAZAXOQL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC(=C(C=C4)C)C)C)C)N(C1=O)C
• Molecular Formula: C20H23N5O2
• Molecular Weight: 365.4 g/mol

Description

8-(3,4-Dimethylphenyl)-3-ethyl-1,6,7-trimethyl-1,3,5-trihydro-4-imidazolino[1, 2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C20H23N5O2 and its molecular weight is 365.437. The purity is usually 95%.
BenchChem offers high-quality 8-(3,4-Dimethylphenyl)-3-ethyl-1,6,7-trimethyl-1,3,5-trihydro-4-imidazolino[1, 2-h]purine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3,4-Dimethylphenyl)-3-ethyl-1,6,7-trimethyl-1,3,5-trihydro-4-imidazolino[1, 2-h]purine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A series of N-8-arylpiperazinylpropyl derivatives of imidazo[2,1-f]purine-2,4-dione and its amide derivatives have been synthesized and evaluated for their potential pharmacological activities. These studies have highlighted the potential of these compounds as ligands for serotonin receptors, with implications for their use as anxiolytic and antidepressant agents (Zagórska et al., 2009). Further research into the structural modifications of these compounds can reveal more about their potential therapeutic applications.

Antiviral and Antihypertensive Activities

Research into the synthesis and biological activity of 7,8-polymethylenepurine derivatives has uncovered their precursors' potential for antiviral and antihypertensive activities (Nilov et al., 1995). These findings suggest that further exploration of purine derivatives could yield new therapeutic agents for these conditions.

Anticancer, Anti-HIV, and Antimicrobial Activities

A study on the synthesis and biological evaluation of triazino and triazolo[4,3-e]purine derivatives has indicated significant anticancer, anti-HIV, and antimicrobial activities for these compounds (Ashour et al., 2012). This highlights the broad spectrum of biological activities that purine derivatives can exhibit, underscoring their potential in drug discovery and development.

Luminescence Sensing Applications

Lanthanide(III)-organic frameworks based on dimethylphenyl imidazole dicarboxylate have been developed, showcasing the ability of these compounds to function as selective fluorescence sensors for benzaldehyde-based derivatives (Shi et al., 2015). This application demonstrates the versatility of purine derivatives in chemical sensing technologies.